4-(2,4-Diamino-pyrimidin-5-yloxy)-2-ethynyl-5-isopropyl-phenol

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 4-(2,4-diaminopyrimidin-5-yl)oxy-2-ethynyl-5-propan-2-ylphenol
• InChI: InChI=1S/C15H16N4O2/c1-4-9-5-12(10(8(2)3)6-11(9)20)21-13-7-18-15(17)19-14(13)16/h1,5-8,20H,2-3H3,(H4,16,17,18,19)
• InChI Key: PAWGQOGEMNSJDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C(=C1)O)C#C)OC2=CN=C(N=C2N)N

Description

4-(2,4-Diamino-pyrimidin-5-yloxy)-2-ethynyl-5-isopropyl-phenol is a useful research compound. Its molecular formula is C15H16N4O2 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2-Isopropyl-4-methoxy-5-trimethylsilanylethynyl-phenoxy)-pyrimidine-2,4-diamine (0.65 g, 1.75 mmol) was added to 40 mL methylene chloride at ice bath temperature and under nitrogen. Boron tribromide (7 mL) was added and the reaction mixture was stirred at ice bath temperature for 1.5 hours, and then for 20 hours at room temperature. The reaction mixture was added to saturated aqueous NaHCO3, and the resulting mixture was extracted with chloroform. The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was chromatographed on 50 g of flash silica (2%-6% MeOH/CH2Cl2) to give 103 mg of 4-(2,4-diamino-pyrimidin-5-yloxy)-2-ethynyl-5-isopropyl-phenol, MS (M+H)=285.